Cas no 1806896-30-9 (3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile
• CAS No: 1806896-30-9
• MF: C₈H₄ClF₂N₃O₂
• MW: 247.586067199707
• CID: 4808264
• Update Time: 2025-08-03

3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile

• Inchi： 1S/C8H4ClF2N3O2/c9-4-3-6(14(15)16)5(1-2-12)13-7(4)8(10)11/h3,8H,1H2
• InChI Key： IZOSGLPPGVJZDV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(CC#N)=NC=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5

Additional information on 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile

3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile: A Comprehensive Overview

The compound 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile, identified by the CAS number 1806896-30-9, is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring substituted with chlorine, difluoromethyl, nitro, and acetonitrile groups, each contributing to its distinctive reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic substitution, electrophilic substitution, and acylation reactions. Researchers have focused on optimizing the reaction conditions to achieve high yields and purity levels. For instance, studies have shown that the use of microwave-assisted synthesis can significantly accelerate the formation of this compound while maintaining its structural integrity. Such innovations highlight the importance of continuous research in improving synthetic methodologies for complex molecules like 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile.

The structural features of this compound make it an attractive candidate for various applications. The presence of a nitro group introduces strong electron-withdrawing effects, enhancing the molecule's reactivity in certain chemical transformations. Meanwhile, the acetonitrile group serves as a versatile functional group that can be readily modified to introduce additional functionalities. This flexibility has led to its exploration in drug design, where it is being investigated as a potential lead compound for treating various diseases. For example, recent studies have demonstrated its ability to inhibit specific enzymes involved in cancer progression, suggesting its potential as an anti-cancer agent.

In addition to its pharmaceutical applications, 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile has also found utility in agrochemicals. Its ability to act as a herbicide or insecticide is currently under investigation due to its unique mode of action and selectivity towards specific pests. Researchers are exploring ways to enhance its bioavailability and reduce potential environmental impacts through formulation studies and bioassays.

The toxicological profile of this compound is another area of active research. Understanding its acute and chronic toxicity is crucial for ensuring safe handling and application in various industries. Recent studies have employed advanced analytical techniques such as LC-MS/MS to assess its pharmacokinetics and tissue distribution in experimental models. These findings are essential for determining safe exposure limits and guiding regulatory decisions.

Looking ahead, the future of 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile lies in further exploration of its biological activities and chemical versatility. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new applications for this compound. As research continues to unfold, it is anticipated that this molecule will play a pivotal role in advancing both therapeutic and agricultural technologies.